N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine

• Molecular Formula: C10H8Cl2N2O2
• Molecular Weight: 259.09 g/mol
• IUPAC Name: 2-[3,4-dichloro-N-(cyanomethyl)anilino]acetic acid
• InChI: InChI=1S/C10H8Cl2N2O2/c11-8-2-1-7(5-9(8)12)14(4-3-13)6-10(15)16/h1-2,5H,4,6H2,(H,15,16)
• InChI Key: CRTHGUJMSHCKNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N(CC#N)CC(=O)O)Cl)Cl

Description

N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine is a useful research compound. Its molecular formula is C10H8Cl2N2O2 and its molecular weight is 259.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycinate (1.00 g, 3.48 mmol) was dissolved in 10 mL of THF and treated with LiOH (83.4 mg, 3.48 mmol) dissolved in 2 mL of water. After 2 h, HPLC (Eclipse XDB-C18, 4.6×250 mm, 5 micron, 1-99% CH3CN/H2O with 0.1% trifluoroacetic acid) showed that all of the starting material (Rt=7.6 min) was gone and that a single new peak (Rt=6.2 min) had formed. The reaction mixture was treated with a solution of 4.0M HCl in dioxane (1.74 mL, 6.96 mmol) and then the solvent was removed by rotary evaporation followed by high vacuum to give 870 mg (3.36 mmol, 96%) of N-(cyanomethyl)-N-(3,4-dichlorophenyl)glycine as a white solid which was used in subsequent chemistry without further purification. LC/MS (APCI) m/e 232 [M−CN]+.